Cas no 2137592-58-4 (methyl 5-amino-4-(butan-2-yl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-amino-4-(butan-2-yl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate
• CAS No: 2137592-58-4
• MF: C₁₁H₁₆F₃N₃O₂
• MW: 279.258852958679
• CID: 6422611
• PubChem ID: 165475430
• Update Time: 2025-05-19

methyl 5-amino-4-(butan-2-yl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-4-(butan-2-yl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate
• EN300-1121247
• 2137592-58-4

• Inchi： 1S/C11H16F3N3O2/c1-4-6(2)7-8(10(18)19-3)16-17(9(7)15)5-11(12,13)14/h6H,4-5,15H2,1-3H3
• InChI Key： NMORDRKWOYRLPM-UHFFFAOYSA-N
• SMILES： FC(CN1C(=C(C(C(=O)OC)=N1)C(C)CC)N)(F)F

Computed Properties

• Exact Mass: 279.11946125g/mol
• Monoisotopic Mass: 279.11946125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 5-amino-4-(butan-2-yl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate

Introduction to Methyl 5-amino-4-(butan-2-yl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate (CAS No. 2137592-58-4)

Methyl 5-amino-4-(butan-2-yl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate, identified by its CAS number 2137592-58-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of methyl 5-amino-4-(butan-2-yl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate incorporates several key functional groups that contribute to its unique chemical properties. The presence of an amino group at the 5-position and a butan-2-yl substituent at the 4-position enhances its reactivity and binding affinity towards various biological targets. Additionally, the incorporation of a 2,2,2-trifluoroethyl group at the 1-position introduces fluorine atoms, which are known to improve metabolic stability and binding interactions in drug-like molecules.

In recent years, there has been a growing interest in pyrazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in treating various diseases, including inflammatory disorders, infectious diseases, and cancer. The specific arrangement of functional groups in methyl 5-amino-4-(butan-2-yl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate makes it a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential as a scaffold for developing novel therapeutic agents. The pyrazole core provides a versatile platform for structural modifications, allowing researchers to fine-tune the properties of the molecule to optimize its biological activity. For instance, the amino group can be further functionalized to introduce additional binding pockets or enhance interactions with specific target proteins.

Recent studies have highlighted the importance of fluorine-containing compounds in medicinal chemistry. The fluorine atoms in methyl 5-amino-4-(butan-2-yl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate not only improve metabolic stability but also enhance binding affinity by increasing lipophilicity and reducing hydrogen bonding interactions. These effects can lead to more potent and selective drug candidates.

The butan-2-yl substituent at the 4-position of the pyrazole ring adds another layer of complexity to the molecule's interactions with biological targets. This group can participate in hydrophobic interactions or form specific hydrogen bonds, depending on the target protein's surface properties. Such flexibility makes methyl 5-amino-4-(butan-2-yl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate a valuable tool for structure-based drug design.

In addition to its structural features, methyl 5-amino-4-(butan-2-yl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate has shown promising results in preclinical studies. These studies have demonstrated its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For example, preliminary data suggest that this compound may have inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain signaling.

The synthesis of methyl 5-amino-4-(butan-2-yl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this compound with high precision, making it suitable for further biological evaluation.

One of the key challenges in developing new drugs is ensuring their safety and efficacy in humans. The structural features of methyl 5-amino-4-(butan-2-yl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate, including its fluorine-containing groups and bulky substituents, contribute to its potential as a lead compound for drug development. These features can help improve pharmacokinetic properties such as bioavailability and metabolic stability.

The future prospects for methyl 5-amino-4-(butan-2-y)l]-1-(CF₃)^CH₃^{-carboxylate (CAS No. 21375925844) are promising as ongoing research continues to uncover new therapeutic applications. By leveraging computational modeling and high-throughput screening techniques, researchers can accelerate the discovery process and identify novel derivatives with enhanced biological activity.}

In conclusion, methyl 5-amino--(butan--y)l]-carbox--(CAS No.)--is a--valuable--compound--in--pharmaceutical--research--with--significant--potential--for--developing--novel--therapeutic--agents. Its--unique--structural--features--and--promising---results---preclinical---studies---make---it---a---compelling---candidate---for---further---investigation---and---development.